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Compound of Interest

Compound Name: Disperse Blue 148

Cat. No.: B1663511 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Disperse Blue
148 in supercritical carbon dioxide (scCO2) dyeing systems. The information is targeted

towards researchers and scientists in the fields of textile chemistry and materials science, as

well as drug development professionals interested in the application of supercritical fluid

technology.

Introduction
Supercritical carbon dioxide has emerged as a sustainable and effective medium for dyeing

textiles, offering a waterless alternative to conventional dyeing processes. Disperse Blue 148,

an anthraquinone dye, has shown excellent performance in scCO2 systems, particularly for

dyeing synthetic fibers like polyester and natural fibers such as wool.[1][2] This technology not

only reduces water consumption and eliminates wastewater discharge but can also lead to

improved dye uptake and fastness properties.[1] Furthermore, the principles of dye

impregnation using scCO2 can be conceptually extended to the loading of active

pharmaceutical ingredients (APIs) onto various substrates, making this technology relevant to

drug development.

Experimental Protocols
Materials and Equipment

Substrate: Wool fabric (or other suitable textile)
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Dye: C.I. Disperse Blue 148

Supercritical Fluid: Supercritical grade carbon dioxide (99.9% purity)

Apparatus: A high-pressure supercritical fluid dyeing apparatus equipped with:

A high-pressure vessel (autoclave)

A CO2 pump

A heating system with temperature control

A pressure transducer and controller

A dye reservoir

A circulation system

Supercritical CO2 Dyeing Protocol for Wool
This protocol is synthesized from established research on dyeing wool with Disperse Blue 148
in a scCO2 system.[1]

Preparation:

Accurately weigh the wool fabric sample.

The dye amount is calculated as a percentage of the weight of the fabric (% owf). A typical

starting concentration is 2% owf.

Place the wool fabric and the weighed Disperse Blue 148 powder into the high-pressure

dyeing vessel.

System Sealing and Purging:

Seal the dyeing vessel securely.

Purge the vessel with low-pressure CO2 gas to remove any residual air.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b1663511?utm_src=pdf-body
https://www.benchchem.com/product/b1663511?utm_src=pdf-body
https://www.researchgate.net/publication/312333279_An_ecofriendly_dyeing_of_wool_with_supercritical_carbon_dioxide_fluid
https://www.benchchem.com/product/b1663511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pressurization and Heating:

Pressurize the vessel with liquid CO2 using the high-pressure pump to the desired dyeing

pressure.

Simultaneously, heat the vessel to the target dyeing temperature.

Dyeing Cycle:

Once the desired temperature and pressure are reached, start the dyeing timer.

Maintain a constant temperature and pressure throughout the dyeing process.

Circulate the supercritical CO2 through the vessel to ensure even dye distribution.

Depressurization and Cooling:

After the dyeing time has elapsed, stop the heating and allow the vessel to cool down.

Slowly and carefully depressurize the vessel. The CO2 will transition from a supercritical to

a gaseous state and can be vented or recycled.

Post-Dyeing Treatment:

Remove the dyed fabric from the vessel.

Rinse the fabric with a suitable solvent (e.g., acetone) to remove any residual surface dye.

Allow the fabric to air dry.

Quantitative Data
The efficiency of the scCO2 dyeing process with Disperse Blue 148 is influenced by key

parameters such as temperature, pressure, and dyeing time. The color strength (K/S value) is a

common metric used to quantify the dye uptake.

Effect of Dyeing Parameters on Color Strength (K/S) of
Wool
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Parameter Range Investigated
Optimal Condition
for Disperse Blue
148

Effect on K/S

Temperature 80 - 120 °C 120 °C

K/S values generally

increase with

temperature.[1]

Pressure 15 - 25 MPa 25 MPa

K/S values

significantly improve

with increasing

pressure.[1]

Time 60 - 120 min 120 min

Dye uptake increases

with time, approaching

equilibrium.[1]

Fastness Properties of Wool Dyed with Disperse Blue
148 in scCO2

Fastness Test Rating

Washing Fastness Excellent to Very Good

Perspiration Fastness Excellent to Very Good

Rubbing Fastness Very Good to Good

Light Fastness Acceptable

Note: Fastness ratings are based on standardized textile testing methods and are generally

reported on a scale of 1 to 5, with 5 being the best.[3]

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for a supercritical CO2 dyeing

experiment.
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Caption: Experimental workflow for supercritical CO2 dyeing.

Application in Drug Development
While Disperse Blue 148 is primarily a textile dye, the underlying supercritical fluid technology

holds significant promise for drug development. The same principles of dissolving a compound

(the dye) in scCO2 and impregnating it into a solid substrate (the fiber) can be applied to load

APIs onto various carriers.

Potential Applications
Drug-Eluting Textiles: Medical textiles, such as wound dressings or surgical gowns, can be

impregnated with antimicrobial or anti-inflammatory drugs using scCO2. This solvent-free

process is advantageous for heat-sensitive drugs and avoids residual organic solvents.
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Particle Engineering: Supercritical fluid technology is used for the micronization and

formulation of drug particles with controlled size and morphology, which can enhance

solubility and bioavailability.[4][5]

Impregnation of Medical Devices: Polymeric medical implants and devices can be loaded

with therapeutic agents to provide localized and sustained drug release.

Logical Relationship for Drug Delivery Application
The following diagram illustrates the conceptual parallel between textile dyeing and drug

loading using scCO2 technology.
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Caption: Analogy between scCO2 dyeing and drug loading.

In conclusion, the application of Disperse Blue 148 in supercritical CO2 dyeing systems is a

well-established, eco-friendly process with excellent results. The underlying technology offers a

versatile platform that can be adapted for various applications in drug development, particularly

for the solvent-free impregnation of therapeutic agents onto solid carriers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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